Cas no 647025-14-7 (Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-)

• Product Name: Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-
• CAS No: 647025-14-7
• MF: C₁₁H₁₉NO₃S
• MW: 245.338462114334
• CID: 418115
• PubChem ID: 69619973
• Update Time: 2025-04-19

Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-
• 4-(but-2-ynoxymethyl)-1-methylsulfonylpiperidine
• 647025-14-7
• SCHEMBL5957516
• OAXREGJJVFNJSW-UHFFFAOYSA-N
• 4-(but-2-ynyloxymethyl)-1-(methanesulphonyl)piperidine
• 4-{[(But-2-yn-1-yl)oxy]methyl}-1-(methanesulfonyl)piperidine
• 4-but-2-ynyloxymethyl-1-methanesulphonylpiperidine
• DTXSID40741026

• Inchi： 1S/C11H19NO3S/c1-3-4-9-15-10-11-5-7-12(8-6-11)16(2,13)14/h11H,5-10H2,1-2H3
• InChI Key： OAXREGJJVFNJSW-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(COCC#CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 245.10867
• Monoisotopic Mass: 245.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 46.61